Cas no 1229649-59-5 (2-(2-Aminopyridin-4-yl)propan-2-ol)

• Product Name: 2-(2-Aminopyridin-4-yl)propan-2-ol
• CAS No: 1229649-59-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD18802325
• CID: 1102503
• PubChem ID: 58166638
• Update Time: 2025-11-02

2-(2-Aminopyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-α,α-dimethyl-4-Pyridinemethanol
• 2-(2-Amino-4-pyridyl)-2-propanol
• 2-(2-aminopyridin-4-yl)propan-2-ol
• 4-Pyridinemethanol, 2-amino-alpha,alpha-dimethyl-
• MSUDKROAZXOJRR-UHFFFAOYSA-N
• SY128061
• AKOS037649587
• MFCD18802325
• CS-12626
• AC1373
• EN300-7362614
• 1229649-59-5
• SCHEMBL1159469
• DB-181120
• 2-(2-Aminopyridin-4-yl)propan-2-ol

• MDL： MFCD18802325
• Inchi： 1S/C8H12N2O/c1-8(2,11)6-3-4-10-7(9)5-6/h3-5,11H,1-2H3,(H2,9,10)
• InChI Key： MSUDKROAZXOJRR-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CN=C(C=1)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Additional information on 2-(2-Aminopyridin-4-yl)propan-2-ol

Comprehensive Guide to 2-(2-Aminopyridin-4-yl)propan-2-ol (CAS 1229649-59-5): Properties, Applications, and Market Insights

2-(2-Aminopyridin-4-yl)propan-2-ol (CAS 1229649-59-5) is a specialized aminopyridine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique pyridine-based structure and hydroxyl-amine functional groups, has garnered attention for its versatile applications in drug discovery and material science. As researchers increasingly focus on heterocyclic compound development, understanding this molecule's properties becomes crucial for innovation in multiple industries.

The molecular structure of 2-(2-Aminopyridin-4-yl)propan-2-ol combines a pyridine ring with an amino group at the 2-position and a tertiary alcohol side chain, creating a multifunctional scaffold valuable for medicinal chemistry applications. Recent studies highlight its potential as a building block for kinase inhibitors, particularly in cancer research where targeted therapies are gaining prominence. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for drug design optimization.

In pharmaceutical applications, 2-(2-Aminopyridin-4-yl)propan-2-ol serves as a key intermediate for developing small molecule therapeutics. Its structural features allow for diverse molecular modifications, enabling researchers to create compounds with improved bioavailability and target specificity. The growing demand for precision medicine solutions has increased interest in such versatile chemical scaffolds, particularly in oncology and neurological disorder research.

The chemical industry values 2-(2-Aminopyridin-4-yl)propan-2-ol for its role in creating advanced materials and specialty chemicals. Its dual functionality makes it suitable for developing coordination complexes with metals, which find applications in catalysis and material science. As industries seek more sustainable chemical processes, compounds like this with multiple reactive sites offer opportunities for green chemistry innovations.

Market analysis shows steady growth in demand for aminopyridine derivatives, driven by pharmaceutical R&D investments. The global focus on personalized medicine and targeted drug delivery systems has created new opportunities for specialized intermediates like 2-(2-Aminopyridin-4-yl)propan-2-ol. Suppliers are responding to this demand by improving synthetic routes and purification methods to ensure high-quality material for research purposes.

From a technical perspective, 2-(2-Aminopyridin-4-yl)propan-2-ol requires careful handling due to its reactive amino group and hydroxyl functionality. Standard characterization techniques include HPLC analysis, mass spectrometry, and NMR spectroscopy to verify purity and structure. Researchers frequently inquire about storage conditions and solubility properties, which are critical for experimental success in various applications.

The synthesis of 2-(2-Aminopyridin-4-yl)propan-2-ol typically involves multi-step organic reactions starting from commercially available pyridine precursors. Recent process optimization efforts have focused on improving yield efficiency and reducing environmental impact, aligning with the chemical industry's push toward sustainable manufacturing. These improvements have made the compound more accessible to researchers working on cutting-edge drug discovery projects.

Emerging applications for 2-(2-Aminopyridin-4-yl)propan-2-ol include its use in developing fluorescent probes and molecular sensors, particularly in biochemical research. The compound's ability to form stable complexes with various ions makes it valuable for analytical chemistry applications. This versatility addresses the growing need for sensitive detection methods in environmental monitoring and medical diagnostics.

Quality control standards for 2-(2-Aminopyridin-4-yl)propan-2-ol continue to evolve, with suppliers implementing rigorous analytical protocols to meet researcher expectations. Common specifications include minimum purity levels (typically >97%) and limits for residual solvents, ensuring consistency across batches. These quality measures support reproducible results in high-throughput screening and other critical research applications.

Looking ahead, 2-(2-Aminopyridin-4-yl)propan-2-ol is poised to play an expanding role in drug discovery pipelines and material science innovations. Its structural flexibility aligns well with current trends in fragment-based drug design and combinatorial chemistry. As research into protein-protein interactions and allosteric modulation advances, this compound's unique properties may unlock new therapeutic possibilities.